Cas no 674773-13-8 (Strontium Ranelate Impurity B)

• Product Name: Strontium Ranelate Impurity B
• CAS No: 674773-13-8
• MF: C₁₆H₁₈N₂O₈S
• MW: 398.387723445892
• CID: 1080159
• PubChem ID: 11516837
• Update Time: 2025-04-20

Strontium Ranelate Impurity B Chemical and Physical Properties

Names and Identifiers

• Strontium Ranelate Impurity B
• methyl 5-[bis(2-methoxy-2-oxoethyl)amino]-4-cyano-3-(2-methoxy-2-oxoethyl)thiophene-2-carboxylate
• methyl 5-[N,N-bis(methoxycarbonylmethyl)amino]-4-cyano-2- methoxycarbonyl-3-thiophene-ethanoate
• DTXSID401036393
• SCHEMBL516264
• 674773-13-8
• NS00004915
• Methyl 5-[bis(2-methoxy-2-oxoethyl)amino]-4-cyano-2-(methoxycarbonyl)-3-thiopheneacetate

• Inchi： 1S/C16H18N2O8S/c1-23-11(19)5-9-10(6-17)15(27-14(9)16(22)26-4)18(7-12(20)24-2)8-13(21)25-3/h5,7-8H2,1-4H3
• InChI Key： AYCCQDIBOMUCEW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(CC(=O)OC)C(C#N)=C1N(CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 398.07838671g/mol
• Monoisotopic Mass: 398.07838671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 161Ų